5-bromo-1H-indole-3-carbohydrazide
Overview
Description
5-Bromo-1H-indole-3-carbohydrazide (5-Br-Ind-3-CHz) is an organic compound that is used in various scientific and laboratory experiments. It is a white crystalline powder that is soluble in water and has a molecular weight of 253.09 g/mol. 5-Br-Ind-3-CHz is an important reagent in the synthesis of various organic compounds and is also used in a variety of biochemical and physiological studies.
Scientific Research Applications
5-Br-Ind-3-CHz is an important reagent in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It is also used in a variety of biochemical and physiological studies. For example, 5-Br-Ind-3-CHz has been used to study the mechanism of action of various enzymes, to identify specific binding sites, and to study the structure-activity relationships of various compounds.
Mechanism of Action
The mechanism of action of 5-Br-Ind-3-CHz is not fully understood. However, it is believed that the compound binds to specific sites on enzymes, leading to the inhibition of their activity. This inhibition of enzyme activity can lead to changes in the biochemical and physiological processes of the organism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-Ind-3-CHz are not fully understood. However, it has been shown to inhibit the activity of various enzymes, leading to changes in the biochemical and physiological processes of the organism. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, leading to increased levels of acetylcholine in the brain and an increased risk of seizures.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Br-Ind-3-CHz in laboratory experiments include its low cost, ease of synthesis, and its ability to inhibit the activity of various enzymes. However, there are some limitations to using this compound in laboratory experiments, such as its potential toxicity and its lack of specificity for certain enzymes.
Future Directions
The future of 5-Br-Ind-3-CHz is promising, with potential applications in the development of new pharmaceuticals and agrochemicals. Additionally, further research is needed to better understand the mechanism of action of the compound and to identify potential new uses. Other potential future directions include the development of more efficient synthesis methods and the development of more specific inhibitors of enzyme activity.
Synthesis Methods
The synthesis of 5-Br-Ind-3-CHz is typically achieved through a two-step process. The first step involves the reaction of 5-bromo-1H-indole and carbohydrazide, which yields 5-Br-Ind-3-CHz and water as a by-product. The second step involves the purification of the compound by recrystallization. The reaction is typically carried out in an inert atmosphere and at a temperature of between 0 and 50°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-1H-indole-3-carbohydrazide involves the reaction of 5-bromo-1H-indole with hydrazine hydrate in the presence of a suitable solvent and catalyst.", "Starting Materials": [ "5-bromo-1H-indole", "hydrazine hydrate", "solvent", "catalyst" ], "Reaction": [ "Dissolve 5-bromo-1H-indole in a suitable solvent.", "Add hydrazine hydrate to the solution and stir the mixture.", "Heat the mixture to reflux temperature and maintain it for a suitable time.", "Cool the reaction mixture and filter the precipitated product.", "Wash the product with a suitable solvent and dry it under vacuum.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1354714-56-9 |
Product Name |
5-bromo-1H-indole-3-carbohydrazide |
Molecular Formula |
C9H8BrN3O |
Molecular Weight |
254.1 |
Purity |
95 |
Origin of Product |
United States |
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